Cas no 1038311-20-4 (N-1-(3-nitrophenyl)ethylcyclopropanamine)

• Product Name: N-1-(3-nitrophenyl)ethylcyclopropanamine
• CAS No: 1038311-20-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5166325
• PubChem ID: 43180466
• Update Time: 2026-03-04

N-1-(3-nitrophenyl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopropyl-α-methyl-3-nitro-
• N-1-(3-nitrophenyl)ethylcyclopropanamine

• Inchi： 1S/C11H14N2O2/c1-8(12-10-5-6-10)9-3-2-4-11(7-9)13(14)15/h2-4,7-8,10,12H,5-6H2,1H3
• InChI Key： QEPKZXAERBXQOO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)(C)NC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-1-(3-nitrophenyl)ethylcyclopropanamine

Introduction to N-1-(3-nitrophenyl)ethylcyclopropanamine (CAS No. 1038311-20-4)

N-1-(3-nitrophenyl)ethylcyclopropanamine, a compound with the chemical identifier CAS No. 1038311-20-4, represents a significant area of interest in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a nitrophenyl group and a cyclopropanamine moiety imparts distinct chemical properties that make it a promising candidate for further exploration.

The structural composition of N-1-(3-nitrophenyl)ethylcyclopropanamine is pivotal in understanding its pharmacological behavior. The nitrophenyl group, known for its electron-withdrawing properties, can influence the reactivity and binding affinity of the molecule. Concurrently, the cyclopropanamine component introduces rigidity to the molecular structure, which can be advantageous in terms of enzyme binding and metabolic stability. This combination of features positions the compound as a versatile scaffold for drug design.

In recent years, there has been a growing emphasis on developing innovative therapeutic strategies that leverage the unique properties of heterocyclic compounds. The cyclopropane ring, in particular, has been identified as a key structural element in several bioactive molecules due to its ability to enhance binding interactions with biological targets. N-1-(3-nitrophenyl)ethylcyclopropanamine exemplifies this trend, as it integrates the cyclopropanamine moiety with other pharmacophoric groups to create a molecule with potential therapeutic value.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The nitrophenyl group in N-1-(3-nitrophenyl)ethylcyclopropanamine offers a modifiable site for further chemical derivatization, allowing researchers to fine-tune its pharmacological profile. This flexibility is crucial for developing compounds that exhibit high selectivity and low toxicity, which are essential criteria for successful drug candidates.

Moreover, the synthesis of N-1-(3-nitrophenyl)ethylcyclopropanamine presents an opportunity to explore novel synthetic pathways that could be applicable to other related compounds. The development of efficient synthetic methods not only facilitates the production of this specific molecule but also contributes to the broader field of organic chemistry by providing new insights into reaction mechanisms and synthetic strategies.

The pharmacological potential of N-1-(3-nitrophenyl)ethylcyclopropanamine has not been exhaustively explored, but preliminary studies suggest that it may have applications in areas such as central nervous system (CNS) disorders and inflammatory conditions. The ability of the nitrophenyl group to modulate neurotransmitter activity and the structural features of the cyclopropanamine moiety could contribute to its efficacy in these contexts. Further investigation is warranted to fully elucidate its therapeutic potential.

In conclusion, N-1-(3-nitrophenyl)ethylcyclopropanamine (CAS No. 1038311-20-4) stands out as a compound with significant promise in pharmaceutical research. Its unique structural features and potential applications make it a valuable candidate for further study. As research continues to advance, it is likely that this compound will play an important role in the development of new drugs that address unmet medical needs.